6-bromo-N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-methyl-2H-indazole-3-carboxamide

• IUPAC Name: 6-bromo-N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-2-methylindazole-3-carboxamide
• InChI: InChI=1S/C19H15BrN4O2/c1-24-18(14-7-6-13(20)10-15(14)23-24)19(25)22-11-12-4-2-8-21-17(12)16-5-3-9-26-16/h2-10H,11H2,1H3,(H,22,25)
• InChI Key: BUPMVBITBVBXDX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C2C=CC(=CC2=N1)Br)C(=O)NCC3=C(N=CC=C3)C4=CC=CO4
• Molecular Formula: C19H15BrN4O2
• Molecular Weight: 411.3 g/mol

Description

6-bromo-N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-methyl-2H-indazole-3-carboxamide is a useful research compound. Its molecular formula is C19H15BrN4O2 and its molecular weight is 411.259. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Synthesis Techniques : Research includes the development of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines showing antiprotozoal activity. These compounds are synthesized through a series of brominations, Suzuki coupling, and hydrogenation processes, demonstrating complex synthetic pathways similar to the compound of interest (Ismail et al., 2004).
• Crystal Structure Analysis : Studies on compounds like "5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide" showcase the importance of spectroscopic characterization and X-ray diffraction in understanding the molecular structure of complex organic compounds (Anuradha et al., 2014).

Biological Applications

• Anticancer and Anti-inflammatory Agents : Novel pyrazolopyrimidines derivatives have been identified for their anticancer and anti-5-lipoxygenase activities, underscoring the therapeutic potential of such compounds in medical research (Rahmouni et al., 2016).
• Amplifiers of Phleomycin : Unfused heterobicycles, including compounds with pyridinylpyrimidine structures, have been evaluated for their role as amplifiers of phleomycin against Escherichia coli, highlighting the utility of such compounds in enhancing antibiotic efficacy (Brown & Cowden, 1982).

Mechanism of Action

Target of Action

The primary targets of the compound “6-bromo-N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-methyl-2H-indazole-3-carboxamide” are currently unknown. The compound contains functional groups such as pyridine and indazole, which are often found in bioactive molecules, suggesting that it may interact with various biological targets .